Cas no 2229008-92-6 (1-(1-methyl-3-phenyl-1H-pyrazol-5-yl)cyclopentylmethanamine)

• Product Name: 1-(1-methyl-3-phenyl-1H-pyrazol-5-yl)cyclopentylmethanamine
• CAS No: 2229008-92-6
• MF: C₁₆H₂₁N₃
• MW: 255.358043432236
• CID: 6518982
• PubChem ID: 165756757
• Update Time: 2025-06-03

1-(1-methyl-3-phenyl-1H-pyrazol-5-yl)cyclopentylmethanamine Chemical and Physical Properties

Names and Identifiers

• 1-(1-methyl-3-phenyl-1H-pyrazol-5-yl)cyclopentylmethanamine
• 2229008-92-6
• [1-(1-methyl-3-phenyl-1H-pyrazol-5-yl)cyclopentyl]methanamine
• EN300-1863069

• Inchi： 1S/C16H21N3/c1-19-15(16(12-17)9-5-6-10-16)11-14(18-19)13-7-3-2-4-8-13/h2-4,7-8,11H,5-6,9-10,12,17H2,1H3
• InChI Key： QPHDHPHSODQKKZ-UHFFFAOYSA-N
• SMILES： N1(C)C(=CC(C2C=CC=CC=2)=N1)C1(CN)CCCC1

Computed Properties

• Exact Mass: 255.173547683g/mol
• Monoisotopic Mass: 255.173547683g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 43.8Ų

Additional information on 1-(1-methyl-3-phenyl-1H-pyrazol-5-yl)cyclopentylmethanamine

Research Brief on 1-(1-methyl-3-phenyl-1H-pyrazol-5-yl)cyclopentylmethanamine (CAS: 2229008-92-6)

The compound 1-(1-methyl-3-phenyl-1H-pyrazol-5-yl)cyclopentylmethanamine (CAS: 2229008-92-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyrazole and cyclopentylmethanamine scaffold, is being investigated for its potential therapeutic applications, particularly in the context of central nervous system (CNS) disorders and other pharmacological targets. The following research brief synthesizes the latest findings and developments related to this compound, providing a comprehensive overview of its current status in scientific literature and industry applications.

Recent studies have highlighted the role of 1-(1-methyl-3-phenyl-1H-pyrazol-5-yl)cyclopentylmethanamine as a promising scaffold for drug discovery. Its structural features, including the pyrazole ring and the cyclopentylmethanamine moiety, suggest potential interactions with various biological targets, such as G-protein-coupled receptors (GPCRs) and ion channels. Preliminary in vitro and in vivo studies indicate that this compound exhibits favorable pharmacokinetic properties, including good blood-brain barrier permeability, making it a candidate for CNS-targeted therapies. Researchers have also explored its potential as a modulator of neurotransmitter systems, particularly in the context of mood disorders and neurodegenerative diseases.

One of the key areas of investigation for this compound is its potential application in the treatment of psychiatric disorders. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 1-(1-methyl-3-phenyl-1H-pyrazol-5-yl)cyclopentylmethanamine exhibited significant affinity for serotonin and dopamine receptors, suggesting potential utility in the management of depression and schizophrenia. The study employed advanced computational modeling and high-throughput screening to identify the most promising derivatives, with a focus on optimizing selectivity and minimizing off-target effects. These findings underscore the compound's versatility and its potential to serve as a lead structure for further drug development.

In addition to its CNS applications, 1-(1-methyl-3-phenyl-1H-pyrazol-5-yl)cyclopentylmethanamine has also been investigated for its anti-inflammatory and analgesic properties. A recent preclinical study published in Bioorganic & Medicinal Chemistry Letters reported that this compound exhibited potent inhibitory effects on cyclooxygenase-2 (COX-2), an enzyme implicated in inflammatory processes. The study further highlighted the compound's ability to reduce pain responses in animal models, suggesting its potential as a novel non-steroidal anti-inflammatory drug (NSAID) candidate. These findings open new avenues for the development of targeted anti-inflammatory therapies with improved safety profiles.

The synthesis and optimization of 1-(1-methyl-3-phenyl-1H-pyrazol-5-yl)cyclopentylmethanamine have also been a focus of recent research. A 2024 paper in Organic Process Research & Development detailed a scalable and cost-effective synthetic route for this compound, addressing previous challenges related to yield and purity. The authors emphasized the importance of green chemistry principles in the synthesis process, reducing the use of hazardous reagents and minimizing waste generation. This advancement is critical for facilitating large-scale production and further pharmacological evaluation of the compound.

Despite these promising developments, challenges remain in the clinical translation of 1-(1-methyl-3-phenyl-1H-pyrazol-5-yl)cyclopentylmethanamine. Current research is focused on addressing issues such as metabolic stability, potential drug-drug interactions, and long-term safety profiles. Ongoing studies are employing advanced techniques, such as metabolomics and proteomics, to gain a deeper understanding of the compound's mechanisms of action and potential side effects. Collaborative efforts between academia and industry are expected to accelerate the translation of these findings into clinically viable therapeutics.

In conclusion, 1-(1-methyl-3-phenyl-1H-pyrazol-5-yl)cyclopentylmethanamine (CAS: 2229008-92-6) represents a promising candidate for multiple therapeutic applications, particularly in CNS disorders and inflammation. Its unique structural features and demonstrated pharmacological activities make it a valuable subject of ongoing research. Future studies will likely focus on further optimizing its properties and advancing it through preclinical and clinical development stages. The compound's potential to address unmet medical needs underscores the importance of continued investment in its research and development.